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Compound of Interest

Compound Name: Tetradecyl acrylate

Cat. No.: B1582597

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research and
development professionals. It is not a substitute for a formal risk assessment. Always consult
the most current Safety Data Sheet (SDS) and adhere to all applicable safety regulations and
institutional protocols when handling Tetradecyl Acrylate.

Introduction

Tetradecyl acrylate (CAS No. 21643-42-5), also known as myristyl acrylate, is a long-chain
acrylic acid ester. It is utilized in various industrial applications, including as a monomer in the
synthesis of polymers and copolymers for use in coatings, adhesives, and sealants. Its
incorporation into polymer backbones can modify properties such as flexibility, hydrophobicity,
and adhesion. In the context of research and drug development, long-chain acrylates may be
investigated for potential applications in drug delivery systems, biomaterials, and medical
devices. A thorough understanding of the health and safety profile of Tetradecyl acrylate is
paramount for ensuring the well-being of laboratory personnel and the integrity of research
outcomes.

This guide provides a comprehensive overview of the health and safety considerations for
Tetradecyl acrylate, summarizing available toxicological data, outlining experimental protocols
for hazard assessment, and exploring potential molecular signaling pathways involved in its
toxicity. Due to the limited availability of specific toxicological data for Tetradecyl acrylate, a
read-across approach has been employed, utilizing data from structurally similar long-chain
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acrylates, primarily Lauryl acrylate (C12) and Stearyl acrylate (C18). This approach is
scientifically justified by the similar physicochemical properties and expected metabolic
pathways of these homologous esters.

Physicochemical Properties

Understanding the physicochemical properties of a substance is fundamental to assessing its
potential hazards and implementing appropriate safety measures.

Property Value Reference
Chemical Formula C17H3202

Molecular Weight 268.43 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point 138 °C at 0.4 mmHg

Melting Point 14 °C

Density 0.87 g/cm?3

Vapor Pressure 0.033 Paat 25 °C

2 ng/L at 20 °C (practicall
Water Solubility ) ”gl ble) (P Y
insoluble

Log P (octanol-water partition ]
o ~7.22 (estimated)
coefficient)

Toxicological Profile

The primary hazards associated with Tetradecyl acrylate, as indicated by GHS classifications,
are skin irritation, eye irritation, skin sensitization, and potential for respiratory irritation. It is
also classified as toxic to aquatic life with long-lasting effects.

Acute Toxicity

Acute toxicity data for Tetradecyl acrylate is largely unavailable. Therefore, data from
surrogate long-chain acrylates are presented below.
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Endpoint Species Route Value Surrogate Reference
> 5,000 Lauryl
LDso Rat Oral [1]
mg/kg acrylate
> 2,000 Stearyl
LDso Rat Oral [2]
mg/kg acrylate
_ > 2,000 Lauryl
LDso Rabbit Dermal [1]
mg/kg acrylate
] > 5,000 Stearyl
LDso Rabbit Dermal [2]
mg/kg acrylate

Based on the available data for structurally similar long-chain acrylates, Tetradecyl acrylate is

expected to have low acute toxicity via oral and dermal routes of exposure.

Irritation and Corrosion

Endpoint Species Result Classification Reference
Category 2
Skin Irritation Rabbit Mild irritant (Causes skin
irritation)
Category 2
Not irritating (in (Causes serious
Eye Irritation Rabbit vitro data for eye irritation) - [2]
surrogate) GHS
classification

Tetradecyl acrylate is classified as a skin irritant. A study on a substance with the same CAS

number reported a primary irritation index of 0.3 in rabbits, categorizing it as a mild irritant. The

GHS classification indicates it is a serious eye irritant, although in vitro data on a similar long-

chain acrylate (Stearyl acrylate) suggests it may be non-irritating.[2] Given the GHS

classification, it should be handled as a potential eye irritant.

Sensitization
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Endpoint Method Result Classification Reference
) Weak to Category 1 (May
Skin LLNA (surrogate )
o moderate cause an allergic  [3]
Sensitization data) N ) ]
sensitizer skin reaction)

Acrylates are well-known skin sensitizers.[4] The mechanism of sensitization is believed to
involve the Michael addition of the acrylate's a,3-unsaturated carbonyl group with nucleophilic
amino acid residues (such as cysteine) in skin proteins, forming haptens.[5] While specific
Local Lymph Node Assay (LLNA) data for Tetradecyl acrylate is not available, studies on
other acrylates have classified them as weak to moderate sensitizers.[3] Therefore, Tetradecyl
acrylate should be handled as a potential skin sensitizer.

Repeated Dose Toxicity

Specific repeated dose toxicity data for Tetradecyl acrylate are not available. A 28-day oral
toxicity study in rats on tert-Butyl Methacrylate, a different type of acrylic ester, showed a
NOAEL of 20 mg/kg/day.[6] However, due to structural differences, this value should be
interpreted with caution for Tetradecyl acrylate.

Genotoxicity and Carcinogenicity

In vitro genotoxicity data for Tetradecyl acrylate is not available. However, many acrylate
monomers have shown some evidence of genotoxicity in in vitro tests, but these effects are
often not observed in in vivo studies, potentially due to rapid detoxification.[7] Lower alkyl
acrylates are generally not considered to be genotoxic in vivo.[7]

There are no carcinogenicity studies on Tetradecyl acrylate. Some studies on other acrylates
have shown tumorigenic effects at high doses, often secondary to chronic irritation.[7]

Ecotoxicological Profile

Tetradecyl acrylate is classified as toxic to aquatic life with long-lasting effects (H411).
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Endpoint Species Value Surrogate Reference
) Short-chain
LCso (96h) Fish 1.1-8.2mg/L [8]
acrylates
i Short-chain
ECso (48h) Daphnia magna 1.1-8.2 mg/L [8]
acrylates
NOEC (21d) Daphnia magna 0.25 pg/L Lauryl acrylate [4]

The toxicity of acrylates to aquatic organisms tends to increase with the length of the alkyl
chain, which correlates with increased lipophilicity.[9] Therefore, long-chain acrylates like
Tetradecyl acrylate are expected to be more toxic to aquatic life than shorter-chain acrylates.
The provided data for shorter-chain acrylates likely underestimates the aquatic toxicity of
Tetradecyl acrylate. The chronic toxicity data for the structurally similar Lauryl acrylate
indicates a very low No Observed Effect Concentration (NOEC).[4]

Experimental Protocols

The following sections detail the methodologies for key toxicological assessments, based on
OECD guidelines.

Acute Oral Toxicity (OECD 423)

This method is used to estimate the acute oral toxicity of a substance.

If clear outcome Stop test and classify
Start: Select Dose Level Dose 3 fasted animals Observe for 14 days j >
[(e.g.‘ 300 or 2000 mglkg)] (single sex, usually female) [(mortallty, clinical signs, body welghl)] [G'OSS necropsy at end of study (Evaluate outcome S
If uncertain outcol ceed to next stey

Click to download full resolution via product page
Workflow for Acute Oral Toxicity Testing (OECD 423).

Acute Dermal Toxicity (OECD 402)
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This test determines the acute toxicity of a substance applied to the skin.

Start: Prepare animals Apply test substance (e.g., 2000 mg/kg) Remove dressing and Observe for 14 days
. . . 24-hour exposure period y y . y . End of study and necropsy
(clip fur from dorsal area) to skin under a porous gauze dressing wash skin (mortality, skin reactions, systemic signs)

Click to download full resolution via product page

Workflow for Acute Dermal Toxicity Testing (OECD 402).

Skin Irritation (OECD 404)

This in vivo test assesses the potential of a substance to cause skin irritation.

Start: Apply substance (0.5 mL) 4-hour semi-occlusive exposure Remove patch and wash skin Observe and score for erythema and edema Evaluate results nedossary, et on Classify based on mean scores
to shaved skin of one rabbit at 1, 24, 48, and 72 hours additional animals

Click to download full resolution via product page

Workflow for Skin Irritation Testing (OECD 404).

Eye Irritation (OECD 405)

This test evaluates the potential of a substance to cause eye irritation or damage.

" Observe and score for corneal opacity, iritis,
Start: Instill 0.1 mL of substance ’ y " " If necessary, test on " o
. . . . conjunctival redness and chemosis Evaluate severity and reversibility - . Classify based on scores and reversibility
into the conjunctival sac of one eye of one rabbit at 1, 24. 48 and 72 hours up to two additional animals

Click to download full resolution via product page
Workflow for Eye Irritation Testing (OECD 405).

Skin Sensitization - Local Lymph Node Assay (LLNA;
OECD 429)

The LLNA is the preferred in vivo method for identifying skin sensitizers.
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Calculate Stimulation Index (s@—»(c\assuy as sensitizer if S1 = 3)

Start: Apply test substance to the dorsum Day 5: Intravenous injection o
of the ears of mice for 3 consecutive days radiolabeled thymidine

Click to download full resolution via product page
Workflow for Skin Sensitization Testing (LLNA; OECD 429).

Molecular Signaling Pathways

The toxicity of acrylates, particularly their skin sensitizing and irritating properties, can be
understood through their interaction with cellular signaling pathways.

Skin Sensitization and the Keap1-Nrf2 Pathway

Skin sensitizers, including acrylates, are typically electrophilic and can react with nucleophilic
residues in proteins. This modification is a key initiating event in skin sensitization. The Keap1-
Nrf2 pathway is a major cellular defense mechanism against electrophilic and oxidative stress
and is a key toxicity pathway for skin sensitizers.[5][10][11][12]
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Activation of the Keap1-Nrf2 pathway by acrylates.
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Skin Irritation and Inflammatory Pathways (MAPK and
NF-kB)

Chemical irritants can induce a local inflammatory response in the skin. This response is
mediated by complex signaling cascades within keratinocytes and other skin cells. The
Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-kB) pathways are
central to the production of pro-inflammatory cytokines and chemokines that drive the
inflammatory process.[13][14][15][16][17][18]

Tetradecyl Acrylate
(Irritant)

activates activates

MAPK Pathway NF-kB Pathway

MAPKKK

phosphorylates

fhosphorylates

bhosphorylates eleases

MAPK )
k(e.g., ERK, p38))

Click to download full resolution via product page

Involvement of MAPK and NF-kB pathways in acrylate-induced skin inflammation.
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Occupational Safety and Handling

Given the hazardous properties of Tetradecyl acrylate, strict adherence to safety protocols is
essential.

o Engineering Controls: Work with Tetradecyl acrylate should be conducted in a well-
ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Chemical safety goggles or a face shield are mandatory.

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber,
neoprene). Avoid direct skin contact. A lab coat or other protective clothing should be

worn.

o Respiratory Protection: If working outside of a fume hood or if there is a potential for
aerosol generation, a NIOSH-approved respirator with an organic vapor cartridge is
recommended.

e Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

o Spill and Waste Disposal: In case of a spill, absorb with an inert material and dispose of as
hazardous waste. All waste materials contaminated with Tetradecyl acrylate should be
disposed of in accordance with local, state, and federal regulations.

Conclusion

Tetradecyl acrylate is a long-chain acrylate with recognized hazards, including skin and eye
irritation, skin sensitization, and aquatic toxicity. While specific quantitative toxicological data for
this compound is limited, a read-across approach using data from structurally similar long-chain
acrylates suggests low acute systemic toxicity. The primary concerns for occupational handling
are local effects on the skin and eyes, and the potential for inducing allergic contact dermatitis.
The mechanism of skin sensitization is linked to its electrophilic nature and interaction with the
Keapl-Nrf2 pathway, while its irritant effects are likely mediated through the activation of
inflammatory signaling cascades such as MAPK and NF-kB. Researchers and drug
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development professionals must handle Tetradecyl acrylate with appropriate engineering
controls and personal protective equipment to mitigate these risks. Further research is
warranted to fill the existing data gaps in the toxicological profile of Tetradecyl acrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Lauryl Acrylate MSDS/SDS | Supplier & Distributor [ascent-acrylate.com]

2. download.basf.com [download.basf.com]

3. Comparative analysis of skin sensitization potency of acrylates (methyl acrylate, ethyl
acrylate, butyl acrylate, and ethylhexyl acrylate) using the local lymph node assay - PubMed
[pubmed.ncbi.nim.nih.gov]

e 4. download.basf.com [download.basf.com]

o 5. The Nrf2-Keap1-ARE toxicity pathway as a cellular sensor for skin sensitizers--functional
relevance and a hypothesis on innate reactions to skin sensitizers - PubMed
[pubmed.ncbi.nim.nih.gov]

» 6. stacks.cdc.gov [stacks.cdc.gov]
e 7. download.basf.com [download.basf.com]

» 8. Determination of selected fate and aquatic toxicity characteristics of acrylic acid and a
series of acrylic esters [pubmed.ncbi.nim.nih.gov]

¢ 9. Aquatic toxicity of acrylates and methacrylates: quantitative structure-activity relationships
based on Kow and LC50 - PubMed [pubmed.ncbi.nim.nih.gov]

e 10. academic.oup.com [academic.oup.com]

e 11. researchgate.net [researchgate.net]

e 12. researchgate.net [researchgate.net]

e 13. The two-faced NF-kappaB in the skin - PubMed [pubmed.ncbi.nim.nih.gov]

o 14. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b1582597?utm_src=pdf-body
https://www.benchchem.com/product/b1582597?utm_src=pdf-body
https://www.benchchem.com/product/b1582597?utm_src=pdf-custom-synthesis
https://www.ascent-acrylate.com/knowledge/information/lauryl-acrylate-msds.html
https://download.basf.com/p1/000000000030535578_SDS_GEN_00/en_UN/SA_18_30535578_SDS_GEN_00_en_4-0.pdf
https://pubmed.ncbi.nlm.nih.gov/17868217/
https://pubmed.ncbi.nlm.nih.gov/17868217/
https://pubmed.ncbi.nlm.nih.gov/17868217/
https://download.basf.com/p1/000000000030615273_SDS_GEN_00/en_UN/LA_1214_F_30615273_SDS_GEN_00_en_6-0.pdf
https://pubmed.ncbi.nlm.nih.gov/19767620/
https://pubmed.ncbi.nlm.nih.gov/19767620/
https://pubmed.ncbi.nlm.nih.gov/19767620/
https://stacks.cdc.gov/view/cdc/218156
https://download.basf.com/p1/000000000030615273_SDS_GEN_US/en_US/LA_1214_F_30615273_SDS_GEN_US_en_5-0.pdf
https://pubmed.ncbi.nlm.nih.gov/10665442/
https://pubmed.ncbi.nlm.nih.gov/10665442/
https://pubmed.ncbi.nlm.nih.gov/3438503/
https://pubmed.ncbi.nlm.nih.gov/3438503/
https://academic.oup.com/toxsci/article-pdf/113/2/284/10939391/kfp228.pdf
https://www.researchgate.net/publication/26825073_The_Nrf2-Keap1-ARE_Toxicity_Pathway_as_a_Cellular_Sensor_for_Skin_Sensitizers--Functional_Relevance_and_a_Hypothesis_on_Innate_Reactions_to_Skin_Sensitizers
https://www.researchgate.net/figure/The-mechanism-of-activation-of-the-Nrf2-Keap1-ARE-pathway_fig1_310490341
https://pubmed.ncbi.nlm.nih.gov/18574737/
https://www.researchgate.net/publication/11061427_Involvement_of_NF-kB_signalling_in_skin_physiology_and_disease
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 15. Involvement of NF-kappaB signalling in skin physiology and disease. | Semantic Scholar
[semanticscholar.org]

e 16. The Role of Mitogen-Activated Protein Kinase-Activated Protein Kinases (MAPKAPKS) in
Inflammation - PMC [pmc.ncbi.nlm.nih.gov]

e 17. Genistein suppresses allergic contact dermatitis through regulating the MAP2K2/ERK
pathway - Food & Function (RSC Publishing) [pubs.rsc.org]

e 18. altmeyers.org [altmeyers.org]

 To cite this document: BenchChem. [Health and Safety Considerations for Tetradecyl
Acrylate: An In-Depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582597#health-and-safety-considerations-for-
tetradecyl-acrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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